N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(N,N-diallylsulfamoyl)benzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-4-[bis(prop-2-enyl)sulfamoyl]benzamide
• InChI: InChI=1S/C29H30N4O3S3/c1-4-16-33(17-5-2)39(35,36)21-13-11-20(12-14-21)27(34)31-29-26(22-15-18-32(6-3)19-25(22)38-29)28-30-23-9-7-8-10-24(23)37-28/h4-5,7-14H,1-2,6,15-19H2,3H3,(H,31,34)
• InChI Key: JFUWISNDDDCKAL-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC=C(C=C5)S(=O)(=O)N(CC=C)CC=C
• Molecular Formula: C29H30N4O3S3
• Molecular Weight: 578.8 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and structural motifs that are common in medicinal chemistry. These include the benzo[d]thiazol-2-yl group, which is a type of heterocyclic aromatic compound, and the tetrahydrothieno[2,3-c]pyridin-2-yl group, which is a type of saturated heterocyclic compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups and the specific stereochemistry at each of the chiral centers in the molecule. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in the molecule. For example, the benzo[d]thiazol-2-yl group might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by factors such as its molecular structure, the functional groups present, and the stereochemistry at its chiral centers.

Scientific Research Applications

Catalysis and Organometallic Chemistry

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Fluorescent Materials and Optoelectronics

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Safety And Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Without more specific information, it’s difficult to provide a detailed analysis.

Future Directions

Future research on this compound could involve exploring its synthesis, studying its reactivity, investigating its potential biological activity, and assessing its safety and environmental impact.